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Compound of Interest

Compound Name: PV1115

Cat. No.: B15584084

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the binding of PV1115 to the ATP

pocket of Checkpoint Kinase 2 (Chk2), a critical enzyme in the DNA damage response

pathway. PV1115 is a potent and highly selective inhibitor of Chk2, and understanding its

mechanism of action is crucial for its development as a potential therapeutic agent. This

document summarizes key quantitative data, details relevant experimental protocols, and

visualizes the associated signaling pathway and experimental workflows.

Quantitative Data Summary
PV1115 has been identified as a highly potent and selective inhibitor of Chk2. The following

table summarizes the key quantitative data regarding its inhibitory activity.

Compound Target IC50 (nM)
Selectivity
vs. Chk1

Selectivity
vs. RSK2

Reference

PV1115 Chk2 0.14

>700,000-fold

(IC50

>100,000 nM)

>700,000-fold

(IC50

>100,000 nM)

[1][2]
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Mechanism of Action and Binding Mode
PV1115 acts as an ATP-competitive inhibitor, directly binding to the ATP-binding pocket of the

Chk2 kinase domain.[3] X-ray crystallography studies have elucidated the precise binding

mode of PV1115.[2] The 7-nitroindole group of PV1115 inserts into the hinge region of the

kinase, forming critical hydrogen bonds. Specifically, a hydrogen bond is formed between the

oxygen of the nitro group and the backbone amide nitrogen of Met304.[2] Additionally, a water-

mediated hydrogen bond is established with the backbone carbonyl oxygen of Glu302.[2]

These interactions, along with hydrophobic interactions within the pocket, contribute to the high

affinity and selectivity of PV1115 for Chk2 over other kinases like Chk1.[2] The structural

differences in the ATP-binding pockets of Chk2 and Chk1 are believed to be responsible for this

remarkable selectivity.[2]

Signaling Pathway and Experimental Workflow
To visualize the role of Chk2 and the mechanism of its inhibition by PV1115, the following

diagrams illustrate the Chk2 signaling pathway and a typical experimental workflow for

assessing inhibitor activity.
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Caption: Chk2 Signaling Pathway and Inhibition by PV1115.
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In Vitro Chk2 Kinase Inhibition Assay Workflow
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Caption: In Vitro Chk2 Kinase Inhibition Assay Workflow.
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Experimental Protocols
The following is a representative protocol for an in vitro Chk2 kinase assay to determine the

IC50 of an inhibitor like PV1115. This protocol is a composite based on commonly used

methods.[4][5][6][7][8]

Objective:
To determine the concentration of PV1115 that inhibits 50% of the enzymatic activity of

recombinant human Chk2 in vitro.

Materials:
Recombinant active human Chk2 enzyme

PV1115 (or other test inhibitor)

Kinase Assay Buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM

DTT)

ATP

Chk2 substrate (e.g., CHKtide peptide)

Detection Reagent (e.g., ADP-Glo™ Kinase Assay Kit)

White, opaque 96- or 384-well plates

Plate reader capable of measuring luminescence

Procedure:
Reagent Preparation:

Prepare a stock solution of PV1115 in DMSO.

Create a series of dilutions of the PV1115 stock solution in kinase assay buffer. Ensure the

final DMSO concentration in the assay does not exceed 1%.
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Dilute the recombinant Chk2 enzyme to the desired concentration in kinase assay buffer.

Prepare a mixture of the Chk2 peptide substrate and ATP in kinase assay buffer. The final

ATP concentration should be near its Km for Chk2 to accurately determine the IC50 value.

[4]

Assay Plate Setup:

Add 1 µL of the serially diluted PV1115 or DMSO (for vehicle control wells) to the wells of

a 384-well plate.[4]

Add 2 µL of the diluted Chk2 enzyme to each well.

Pre-incubate the plate at room temperature for a defined period (e.g., 10-15 minutes) to

allow the inhibitor to bind to the enzyme.

Kinase Reaction:

Initiate the kinase reaction by adding 2 µL of the substrate/ATP mixture to each well.[4]

Incubate the plate at 30°C for 60 minutes.[4] The incubation time should be within the

linear range of the reaction.

Signal Detection (using ADP-Glo™ as an example):

Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the

remaining ATP.[4]

Incubate the plate at room temperature for 40 minutes.[4]

Add 10 µL of Kinase Detection Reagent to each well to convert the ADP produced to ATP

and generate a luminescent signal.[4]

Incubate at room temperature for 30-60 minutes.

Measure the luminescence using a plate reader.

Data Analysis:
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Calculate the percent inhibition for each concentration of PV1115 relative to the vehicle

control.

Plot the percent inhibition against the logarithm of the PV1115 concentration.

Determine the IC50 value by fitting the data to a four-parameter logistic dose-response

curve using appropriate software.

This detailed guide provides a foundational understanding of the interaction between PV1115
and the Chk2 ATP pocket, offering valuable insights for researchers and professionals in the

field of drug discovery and development. The provided data and protocols serve as a starting

point for further investigation and characterization of this and other Chk2 inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15584084/docs#pv1115-binding-to-the-chk2-atp-
pocket-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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